Cas no 1009093-60-0 (3-Bromo-5-fluoro-2-methoxybenzaldehyde)

• Product Name: 3-Bromo-5-fluoro-2-methoxybenzaldehyde
• CAS No: 1009093-60-0
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD11520672
• CID: 1083374
• PubChem ID: 59635577
• Update Time: 2025-10-29

3-Bromo-5-fluoro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-methoxybenzaldehyde
• 3-bromo-5-fluoro-2-methoxy-benzaldehyde
• FCH1404418
• Benzaldehyde, 3-bromo-5-fluoro-2-methoxy-
• ST24041913
• Y3512
• 3-Bromo-5-fluoro-2-methoxy-benzaldehyde, AldrichCPR
• DB-366215
• s10814
• EN300-7374137
• SCHEMBL10265990
• AKOS022181566
• Z1269164873
• 1009093-60-0
• CS-0041780
• AS-19672
• MFCD11520672
• A897301

• MDL： MFCD11520672
• Inchi： 1S/C8H6BrFO2/c1-12-8-5(4-11)2-6(10)3-7(8)9/h2-4H,1H3
• InChI Key： TXXNMOPCEBWUJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OC)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79-81°C
• Boiling Point: 289.8±35.0 ºC (760 Torr),
• Flash Point: 129.1±25.9 ºC,
• Solubility: Almost insoluble (0.091 g/l) (25 º C),

3-Bromo-5-fluoro-2-methoxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264; P280; P305+P351+P338; P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5-fluoro-2-methoxybenzaldehyde

3-Bromo-5-Fluoro-2-Methoxybenzaldehyde: A Comprehensive Overview

3-Bromo-5-fluoro-2-methoxybenzaldehyde (CAS No. 1009093-60-0) is a highly specialized aromatic aldehyde with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, has garnered attention due to its versatile reactivity and potential for synthesizing advanced materials. The molecule features a bromine atom at the 3-position, a fluorine atom at the 5-position, and a methoxy group at the 2-position, making it a valuable precursor in various synthetic pathways.

The synthesis of 3-bromo-5-fluoro-2-methoxybenzaldehyde involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the complex substitution pattern of this compound.

One of the most promising applications of 3-bromo-5-fluoro-2-methoxybenzaldehyde lies in its role as an intermediate in drug discovery. The presence of electron-withdrawing groups like bromine and fluorine enhances the compound's reactivity, making it an ideal candidate for designing bioactive molecules. Recent studies have demonstrated its utility in synthesizing potential anticancer agents, where its ability to modulate cellular signaling pathways has shown significant promise.

In addition to pharmaceutical applications, 3-bromo-5-fluoro-2-methoxybenzaldehyde has found relevance in materials science. Its aromatic structure lends itself well to the creation of advanced polymers and coatings with tailored properties. For example, researchers have investigated its use as a building block for polymeric materials with enhanced thermal stability and mechanical strength. These findings underscore its potential in developing next-generation materials for aerospace and electronics industries.

The chemical stability of 3-bromo-5-fluoro-2-methoxybenzaldehyde is another area of interest. Studies have shown that its resistance to oxidative degradation under harsh conditions makes it suitable for use in high-performance chemical systems. Furthermore, its compatibility with various solvents and reagents facilitates its integration into existing synthetic workflows without compromising reaction efficiency.

From an environmental perspective, understanding the degradation pathways of 3-bromo-5-fluoro-2-methoxybenzaldehyde is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound, providing insights into bioremediation strategies. These studies highlight the importance of sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-bromo-5-fluoro-2-methoxybenzaldehyde (CAS No. 1009093-60-0) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly vital role in shaping future advancements in science and technology.